molecular formula C5H5BrS B051420 2-Bromo-3-methylthiophene CAS No. 14282-76-9

2-Bromo-3-methylthiophene

Cat. No. B051420
CAS RN: 14282-76-9
M. Wt: 177.06 g/mol
InChI Key: YYJBWYBULYUKMR-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 2-Bromo-3-methylthiophene involves the bromination of 3-methyl thiophene with N-bromosuccinimide . Another synthesis method involves the reaction of glacial AcOH, acetic anhydride, and 3-methylthiophene .


Molecular Structure Analysis

The molecular structure of 2-Bromo-3-methylthiophene is characterized by a five-membered ring containing sulfur and bromine atoms . The average mass of the molecule is 177.062 Da and the monoisotopic mass is 175.929520 Da .


Chemical Reactions Analysis

The autopolymerization reaction is one of the synthesis methods of polythiophenes using halogenated thiophene derivatives . The products and reaction mechanism of the polymerization reaction of 2-bromo-3-methoxythiophene were analyzed by investigating the gas, liquid, and solid states using UV-Vis, electron spin resonance (ESR), gas chromatography/mass spectrometry (GC/MS), elemental analysis, NMR, and FT-IR spectroscopy .


Physical And Chemical Properties Analysis

2-Bromo-3-methylthiophene has a refractive index of 1.572 (lit.) and a boiling point of 173-176 °C (lit.) . The density of the compound is 1.572 g/mL at 25 °C (lit.) .

Scientific Research Applications

Application in Medicinal Chemistry

Specific Scientific Field

Medicinal Chemistry

Summary of the Application

2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are a potential class of biologically active compounds . These compounds play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Methods of Application or Experimental Procedures

The synthesis of thiophene derivatives involves heterocyclization of various substrates .

Results or Outcomes

Thiophene-based analogs have shown a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Application in Organic Semiconductors

Specific Scientific Field

Material Science

Summary of the Application

2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are utilized in the advancement of organic semiconductors .

Results or Outcomes

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .

Application in the Synthesis of Pyrazolo Derivatives

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

2-Bromo-3-methylthiophene is used to prepare pyrazolo derivatives, which act as inhibitors of various viruses .

Methods of Application or Experimental Procedures

The synthesis of pyrazolo derivatives involves the reaction of 2-Bromo-3-methylthiophene with other reagents .

Results or Outcomes

The synthesized pyrazolo derivatives act as inhibitors of human enterovirus, coxsackievirus, echovirus, influenza virus, herpes simplex virus, and rhinovirus .

Application in the Synthesis of Poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene)

Specific Scientific Field

Polymer Chemistry

Summary of the Application

2-Bromo-3-methylthiophene is used in the preparation of poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene), a type of polymer .

Methods of Application or Experimental Procedures

The synthesis of this polymer involves the reaction of 2-Bromo-3-methylthiophene with other reagents .

Results or Outcomes

The synthesized polymer can be used in various applications, although the specific results or outcomes are not detailed in the source .

Application in the Synthesis of 2-bromo-3-(bromomethyl)thiophene

Specific Scientific Field

Organic Chemistry

Summary of the Application

2-Bromo-3-methylthiophene is used in the preparation of 2-bromo-3-(bromomethyl)thiophene, a lachrymatory compound .

Methods of Application or Experimental Procedures

The synthesis of this compound involves the reaction of 2-Bromo-3-methylthiophene with other reagents .

Results or Outcomes

The synthesized compound is a lachrymatory compound, which means it can cause tears or stinging of the eyes .

Application in the Synthesis of Oral α7 Nicotinic Receptor Agonists

Summary of the Application

2-Bromo-3-methylthiophene is used in the synthesis of oral α7 nicotinic receptor agonists .

Methods of Application or Experimental Procedures

The synthesis of these agonists involves the reaction of 2-Bromo-3-methylthiophene with other reagents .

Results or Outcomes

The synthesized agonists can act on the α7 nicotinic receptor, which has implications in various neurological disorders .

Application in the Synthesis of Halogenated Heterocycles

Summary of the Application

2-Bromo-3-methylthiophene is used in the preparation of halogenated heterocycles .

Methods of Application or Experimental Procedures

The synthesis of halogenated heterocycles involves the reaction of 2-Bromo-3-methylthiophene with other reagents .

Results or Outcomes

The synthesized halogenated heterocycles have various applications, although the specific results or outcomes are not detailed in the source .

Application in the Synthesis of Corrosion Inhibitors

Summary of the Application

2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are utilized as corrosion inhibitors .

Results or Outcomes

Thiophene-mediated molecules have a prominent role as corrosion inhibitors .

Application in the Fabrication of Organic Light-Emitting Diodes (OLEDs)

Specific Scientific Field

Electronics

Summary of the Application

2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are utilized in the fabrication of OLEDs .

Results or Outcomes

Thiophene-mediated molecules have a prominent role in the advancement of OLEDs .

Safety And Hazards

2-Bromo-3-methylthiophene is toxic if inhaled and harmful if swallowed or in contact with skin . It causes skin and serious eye irritation and may cause respiratory irritation .

Future Directions

2-Bromo-3-methylthiophene has been used in the preparation of poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene)) . It was also used in the preparation of 2-bromo-3-(bromomethyl)thiophene, a lachrymatory compound . The compound is used as a pharmaceutical intermediate and is used to prepare pyrazolo [3,4-d]pyrimidine derivatives as inhibitors of human enterovirus, coxsackievirus, echovirus, influenza virus, herpes simplex virus, and rhinovirus .

properties

IUPAC Name

2-bromo-3-methylthiophene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5BrS/c1-4-2-3-7-5(4)6/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYJBWYBULYUKMR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5BrS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20162194
Record name 2-Bromo-3-methylthiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20162194
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-3-methylthiophene

CAS RN

14282-76-9
Record name 2-Bromo-3-methylthiophene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=14282-76-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Bromo-3-methylthiophene
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Record name 2-Bromo-3-methylthiophene
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Record name 2-bromo-3-methylthiophene
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
239
Citations
M Němec, M Janda, J Šrogl - Collection of Czechoslovak …, 1973 - cccc.uochb.cas.cz
… The electrochemical bromination of 3-methylthiophene (see Table II) affords as the main product the ring-brominated 2-bromo-3-methylthiophene (V), the structure of which was …
Number of citations: 1 cccc.uochb.cas.cz
TW Campbell, WW Kaeding - Journal of the American Chemical …, 1951 - ACS Publications
… of3-thenyl bromide, plus substantial amounts of 2bromo-3-methylthiophene.lb The mixture was … taken to be 2-bromo-3-methylthiophene. A second fraction was isolated at 92 (16 mm.), …
Number of citations: 6 pubs.acs.org
M Brahim, HB Ammar, JF Soulé… - Beilstein Journal of …, 2016 - beilstein-journals.org
… or thiazolyl groups at C2-position of 2-bromo-3methylthiophene. In the presence of 1 mol % … In all cases, no C2-arylation of the 2-bromo-3methylthiophene with itself to produce 5'-bromo…
Number of citations: 10 www.beilstein-journals.org
B Mariem, BA Hamed… - Beilstein Journal of …, 2016 - search.proquest.com
… or thiazolyl groups at C2-position of 2-bromo-3methylthiophene. In the presence of 1 mol % … In all cases, no C2-arylation of the 2-bromo-3methylthiophene with itself to produce 5'-bromo…
Number of citations: 1 search.proquest.com
E Campaigne, WM LeSuer - Journal of the American Chemical …, 1948 - ACS Publications
… This may have been formed from a small amount of 2bromo-3-methylthiophene which contaminated the starting material. The yield of 3-methyl-2thenoic acid was somewhat higher than …
Number of citations: 120 pubs.acs.org
K Okamoto, JB Housekeeper, FE Michael… - Polymer …, 2013 - pubs.rsc.org
… Conditions A and B are also effective for polymerizing 2-bromo-3-methylthiophene (entries 11–12). The DB values obtained are impressive for a sterically hindered monomer such as 3-…
Number of citations: 94 pubs.rsc.org
OE Yokley - 1954 - search.proquest.com
… It was assumed then that the 3-methyl-2-thenoic acid might have come in part from the reaction of the 2-bromo-3-methylthiophene which contaminated the 3-thenyl bromide; however …
Number of citations: 0 search.proquest.com
D Gendron, G Vamvounis - Organic Preparations and Procedures …, 2015 - Taylor & Francis
… of 125 was obtained from the same reaction with 2-bromo-3-methylthiophene (7). In this case, … relative to the methyl group–namely 2-bromo-3-methylthiophene compared to 3-bromo-4-…
Number of citations: 4 www.tandfonline.com
RM Kellogg, AP Schaap, ET Harper… - The Journal of Organic …, 1968 - ACS Publications
… Acid-catalyzed rearrangement of 2-bromo-3-methylthiophene was carried out by refluxing 2-bromo-3-methylthiophene (35 mg, 0.2 mmol) for 1.5 hr in 1 ml of acetic acid (ca. 0.5 M in HBr…
Number of citations: 116 pubs.acs.org
HJ Fell, J Mårdalen, EJ Samuelsen, NU Hofsløkken… - Synthetic metals, 1993 - Elsevier
… Grignard coupling of 2-bromo-3-methylthiophene and 5,5'-dibromo-2,2'-dithiophene, and chemical polymerization of the resulting tetramer using FeC13 as coupling agent gave a new …
Number of citations: 10 www.sciencedirect.com

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